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Compound of Interest

Compound Name: Diaminopimelic Acid

Cat. No.: B102294

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals working with
Diaminopimelic Acid (DAP). Adherence to these guidelines is critical for ensuring laboratory
safety and minimizing potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

Diaminopimelic Acid is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory when handling this chemical.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and
irritation.[4] Gloves should be
inspected before use and

changed if contaminated.

Eye and Face Protection

Safety glasses with side

shields or goggles.[4][5]

To protect against dust
particles and potential

splashes.

A face shield should be worn in
addition to safety glasses or
goggles if there is a risk of
splashing.[4][6]

Provides a broader shield for

the face from splashes.

Body Protection

Alab coat is the minimum

requirement.[7]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH- or CEN-certified
respirator should be used
when handling large quantities
or if dust generation is
unavoidable.[8][9]

To prevent inhalation of dust
particles that may cause
respiratory irritation.[8][10]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure and maintain the integrity of

Diaminopimelic Acid.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[8][9]

» Avoid all personal contact, including inhalation of dust.[11]

e Minimize dust generation and accumulation during handling.[8]
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e Wash hands thoroughly with soap and water after handling the substance.[1][8]

e Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Storage:

o Store in a tightly-closed container.[8][9]

o Keep the container in a cool, dry, and well-ventilated place.[5][8][9]

» Store away from incompatible materials such as strong oxidizing agents.[10]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[8]

[9]

Skin Contact

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing. Seek medical attention if

irritation occurs.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[8][11]
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Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Cleanup:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation.[12]

o Wear PPE: Put on the appropriate personal protective equipment as outlined in Section 1.
o Containment: Prevent further leakage or spillage if it is safe to do so.[5][8]

e Cleanup: Gently sweep or vacuum the spilled solid material. Avoid creating dust.[5][8][12]
Place the collected material into a suitable, labeled container for disposal.[5][8]

» Decontamination: Clean the spill area thoroughly.
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[2][8]

e Do not allow the chemical to enter drains or waterways.[8][9]

o Contaminated packaging should be disposed of as unused product.[8]

Quantitative Data

The following table summarizes key physical and chemical properties of Diaminopimelic Acid.
No occupational exposure limits have been established by regulatory bodies.
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Property

Value

Molecular Formula

C7H14N20a

Molecular Weight 190.20 g/mol [3][8]

Appearance White to beige powder[8][13]

Melting Point Approximately 300 °C / 572 °F[8][13]
Solubility Soluble in water, diluted acids, and alkali[8]
OSHA PEL No data available[8]

NIOSH REL No data available[8]

ACGIH TLV No data available[8]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step workflow for responding to a Diaminopimelic

Acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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